Hydrolyzable tannins

Hydrolyzable tannins, also known as condensed tannins or proanthocyanidins, are a class of polyphenolic compounds widely found in plants. These complex molecules play crucial roles in plant defense mechanisms against pathogens and environmental stressors. Hydrolyzable tannins are characterized by their ability to form complexes with proteins, thus influencing the texture and color of foods and beverages derived from plant sources. In industrial applications, these tannins find use in food processing, where they can improve product stability and flavor profiles. Additionally, due to their antioxidant properties, hydrolyzable tannins are utilized in pharmaceuticals for therapeutic purposes. Their extraction from natural sources involves complex processes that require precise control over temperature, pH, and time to maximize yield while maintaining the integrity of the compounds.
Hydrolyzable tannins
Structure Chemical Name CAS MF
144606-83-7 Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5(6H)-one,7,8-dihydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7R,13aR)- (9CI) 144606-83-7 C23H26O7
115166-32-0 Grandinin 115166-32-0 C46H34O30
135459-86-8 Dibenzo[a,c]cycloocten-5(6H)-one,7,8-dihydro-3-hydroxy-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, (6R,7R,12aR)-(9CI) 135459-86-8 C23H28O7
125002-71-3 b-D-Glucopyranose, cyclic 4®2':6®2-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1,2,3-tris(3,4,5-trihydroxybenzoate), 4-ester with b-D-glucopyranose1,2,3,6-tetrakis(3,4,5-trihydroxybenzoate) (9CI) 125002-71-3 C82H60O52
125445-51-4 b-D-Glucopyranose, cyclic3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate)2-[2-[1-(carboxymethyl)-3,6-dioxo-2,5-dioxabicyclo[2.2.1]hept-7-yl]-3,4,5-trihydroxybenzoate]1-(3,4,5-trihydroxybenzoate) 125445-51-4 C41H30O28
169181-19-5 D-Glucose, cyclic 4→2':6→2-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 3-(3,4,5-trihydroxybenzoate), bimol. cyclic ester (9CI) 169181-19-5 C68H48O44
147666-65-7 D-Gluconic acid, cyclic 2,3:4,6-bis[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] (9CI) 147666-65-7 C34H24O23
140460-42-0 2-Butenoic acid,2-methyl-,(6R,7R,8R,13S)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-ylester, (2E)- 140460-42-0 C28H34O8
121153-22-8 D-Glucose, cyclic2,3-[(1R)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]4,6-bis(3,4,5-trihydroxybenzoate) (9CI) 121153-22-8 C34H26O22
150132-86-8 [(11R,12S,13R,14R)-3,22-Dimethoxy-12,13-dimethyl-14-[(Z)-2-methylbut-2-enoyl]oxy-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-yl] (Z)-2-methylbut-2-enoate 150132-86-8 C32H36O10

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